2-(4-Difluoromethoxyphenyl)-3-methylbutyryl chloride

• Molecular Formula: C12H13ClF2O2
• Molecular Weight: 262.68 g/mol
• IUPAC Name: 2-[4-(difluoromethoxy)phenyl]-3-methylbutanoyl chloride
• InChI: InChI=1S/C12H13ClF2O2/c1-7(2)10(11(13)16)8-3-5-9(6-4-8)17-12(14)15/h3-7,10,12H,1-2H3
• InChI Key: GXNAZXKPZSMSJC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C1=CC=C(C=C1)OC(F)F)C(=O)Cl

Description

2-(4-Difluoromethoxyphenyl)-3-methylbutyryl chloride is a useful research compound. Its molecular formula is C12H13ClF2O2 and its molecular weight is 262.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

20 g of 4-difluoromethoxy-α-isopropyl-phenylacetic acid were dissolved in 100 ml of thionyl chloride and the solution was heated to the boil for 1 hour. After distilling off excess thionyl chloride, the residue was distilled under a high vacuum. 4-Difluoromethoxy-α-isopropylphenylacetic acid chloride of boiling point 93°-99° C./0.2 mm Hg was obtained.

Synthesis routes and methods II

Procedure details